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For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth guide to the patent and intellectual property
core of "Dynacil." The name "Dynacil" has been associated with several active pharmaceutical
ingredients, most notably fosinopril, as well as ampicillin and minocycline. This guide will focus
on the most extensively documented intellectual property, which pertains to fosinopril, an
angiotensin-converting enzyme (ACE) inhibitor. The limited publicly available information on
"Dynacil” as ampicillin and minocycline will also be addressed.

Dynacil (Fosinopril): Core Patents and Formulations

Fosinopril is a prodrug that is converted in vivo to its active metabolite, fosinoprilat. Fosinoprilat
inhibits ACE, a key enzyme in the renin-angiotensin-aldosterone system, leading to
vasodilation and a reduction in blood pressure. The intellectual property surrounding fosinopril,
including formulations marketed under the "Dynacil” trademark, centers on the initial
composition of matter patent and subsequent formulation patents aimed at improving stability.

Composition of Matter: The Foundational Patent
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The foundational intellectual property for fosinopril is U.S. Patent No. 4,337,201. This patent
covers the composition of matter for a series of phosphinylalkanoyl substituted prolines,
including the compound that would become known as fosinopril[1][2][3][4].

o Patent Title: Phosphinylalkanoyl substituted prolines

» Key Claim: The patent claims the chemical structure of fosinopril and related compounds,
establishing the fundamental intellectual property for the active ingredient.

Formulation Patents and the "Dynacil™" Brand

Subsequent patents have focused on developing stable oral dosage forms of fosinopril sodium.
The "Dynacil™" brand is specifically mentioned in patents related to these improved
formulations. A key challenge in formulating fosinopril is its susceptibility to degradation,
particularly in the presence of certain excipients like magnesium stearate.

U.S. Patent No. 7,045,511B2 and its European counterpart EP1531831B1 disclose
formulations of fosinopril with enhanced stability. These patents highlight the use of alternative
lubricants to overcome the degradation issues.

» Patent Title: Fosinopril formulation

» Key Innovation: The use of glyceryl dibehenate or sodium stearyl fumarate as a lubricant
instead of magnesium stearate to improve the stability of fosinopril sodium tablets[1][2][3][5].
The "Dynacil™ fosinopril sodium 5 mg tablets" are cited as an example of a formulation
containing sodium stearyl fumarate[1][5].

Table 1: Composition of Fosinopril Sodium Tablet Formulation
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Percentage (by

Component Function . Reference
weight)

Fosinopril Sodium Active Ingredient ~1% - 25% [1112]
Glyceryl Dibehenate Lubricant ~0.25% - 5% [1][2]
Lactose Monohydrate Filler ~50% - 70% [2]
Microcrystalline ]

Filler ~20% [2]
Cellulose
Croscarmellose o

Disintegrant ~2% [2]

Sodium

Experimental Protocols:

Detailed experimental protocols for the stability studies are not fully elaborated in the publicly
available patent documents. However, the general methodology can be inferred:

¢ Objective: To compare the stability of fosinopril sodium tablets formulated with different
lubricants (magnesium stearate vs. glyceryl dibehenate or sodium stearyl fumarate).

¢ Methodology (General):
o Prepare batches of fosinopril sodium tablets using a wet granulation process.
o Incorporate different lubricants into separate batches.

o Store the tablets under accelerated stability conditions (e.g., elevated temperature and
humidity).

o Periodically analyze the tablets for the content of fosinopril sodium and its degradation
products using a validated analytical method (likely High-Performance Liquid
Chromatography - HPLC).

o Compare the degradation rates between the different formulations.

Mechanism of Action: ACE Inhibition
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The therapeutic effect of fosinopril is based on the inhibition of the Angiotensin-Converting

Enzyme (ACE).
Angiotensinogen Angiotensin |
|—>
Fosinopril
(Dynacil)

Angiotensin |l ﬁ

Aldosterone Secretion

Click to download full resolution via product page

Caption: Mechanism of action of Fosinopril (Dynacil) via ACE inhibition.

Dynacil comp: Fosinopril and Hydrochlorothiazide
Combination

"Dynacil comp" is a combination product containing fosinopril and hydrochlorothiazide, a
diuretic[6][7]. This combination provides a dual mechanism for blood pressure reduction.

Table 2: Composition of Dynacil comp (Example Formulation)

Component Active Ingredient
Fosinopril Sodium Yes
Hydrochlorothiazide Yes

Note: Specific quantitative data for the "Dynacil comp" formulation is not detailed in the
available search results. Patent documents for fosinopril formulations do mention the possibility
of including a diuretic like hydrochlorothiazide.
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Caption: General experimental workflow for developing stable Fosinopril tablets.
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Dynacil (Ampicillin and Minocycline) and Dynacil-
PRB: Limited Information

The brand name "Dynacil" has also been associated with the antibiotics ampicillin and
minocycline. Additionally, "Dynacil-PRB" refers to a combination of ampicillin and probenecid.

Dynacil (Ampicillin)

Ampicillin is a beta-lactam antibiotic that inhibits the synthesis of bacterial cell walls, leading to
cell lysis and death. While "Dynacil” is mentioned as a trade name for ampicillin, specific
patent information or detailed technical data under this brand name is not readily available in

the public domain.

Dynacil (Minocycline)
Minocycline is a tetracycline antibiotic that inhibits bacterial protein synthesis by binding to the

30S ribosomal subunit. Similar to the ampicillin association, there is a lack of specific patent or

technical data for "Dynacil” branded minocycline.

Dynacil-PRB (Ampicillin and Probenecid)

"Dynacil-PRB" is a combination product containing ampicillin and probenecid[8]. Probenecid is
a uricosuric agent that also blocks the renal tubular secretion of certain drugs, including
penicillins. This leads to higher and more sustained plasma concentrations of ampicillin.

Table 3: Composition of DYNACIL-PRB/LUPILIN-P

Component Amount per Bottle
Anhydrous Ampicillin 3.5mg
Probenecid 10g

Source:[8]

No specific patents for this combination under the "Dynacil-PRB" brand were identified in the

search.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.jaypeedigital.com/book/9788180612688/chapter/ch5
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.jaypeedigital.com/book/9788180612688/chapter/ch5
https://www.benchchem.com/product/b1260145/docs?utm_src=pdf-body#navigating-the-intellectual-property-landscape-of-dynacil-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Logical relationship of active ingredients associated with the "Dynacil” brand.

Conclusion

The intellectual property surrounding "Dynacil” is most clearly defined for its use as a brand
name for fosinopril. The core patents cover the composition of matter of fosinopril and,
importantly, formulation technologies that enhance the stability of the final drug product. For
researchers and drug development professionals, the key takeaway is the critical role of
excipient selection in ensuring the stability of fosinopril-containing oral dosage forms. The
association of "Dynacil” with ampicillin and minocycline is less documented in terms of specific
intellectual property and detailed technical data. Further investigation into regional product
marketing and historical drug formularies may provide additional insights into these other uses
of the "Dynacil" brand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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